Cas no 500722-52-1 ([1,1'-Biphenyl]-2-ol, 4-amino-3'-methyl-)

• Product Name: [1,1'-Biphenyl]-2-ol, 4-amino-3'-methyl-
• CAS No: 500722-52-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1545724
• PubChem ID: 12067755
• Update Time: 2025-04-21

[1,1'-Biphenyl]-2-ol, 4-amino-3'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol, 4-amino-3'-methyl-
• 5-amino-2-(3-methylphenyl)phenol
• DTXSID60476904
• 500722-52-1
• SCHEMBL5684819
• 4-amino-3'-methyl-[1,1'-biphenyl]-2-ol
• A1-85530

• Inchi： 1S/C13H13NO/c1-9-3-2-4-10(7-9)12-6-5-11(14)8-13(12)15/h2-8,15H,14H2,1H3
• InChI Key： ZXAKZQUZDQGZDW-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25